![molecular formula C16H13FN2O4S B2763291 N-[(4-fluorophenyl)methyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide CAS No. 454448-78-3](/img/structure/B2763291.png)
N-[(4-fluorophenyl)methyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[(4-fluorophenyl)methyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide” is a complex organic compound. It contains a benzothiazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and an acetamide group (a functional group derived from acetic acid). The presence of a fluorophenyl group indicates that the compound also contains a phenyl ring (a functional group made up of six carbon atoms) with a fluorine atom attached .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to analyze the molecular structure of complex organic compounds .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups it contains. For example, the benzothiazole ring might participate in electrophilic substitution reactions, while the acetamide group could be involved in nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. These properties could be predicted using computational chemistry methods or determined experimentally .Scientific Research Applications
Anti-inflammatory Activity
Research into the synthesis of novel derivatives closely related to N-[(4-fluorophenyl)methyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide revealed compounds with significant anti-inflammatory activity. Specifically, derivatives synthesized by incorporating phenyl and benzofuran substitutions showed promising anti-inflammatory effects, with some compounds demonstrating considerable activity in assays (K. Sunder & Jayapal Maleraju, 2013).
Antitumor and Kinase Inhibition
Studies on compounds structurally similar to this compound have shown anticancer activities through various mechanisms, including kinase inhibition. For instance, thiazolyl N-benzyl-substituted acetamide derivatives have been evaluated for their Src kinase inhibitory and anticancer activities. Some derivatives exhibited significant inhibition of cell proliferation in various cancer cell lines, indicating the potential of these compounds in cancer therapy (Asal Fallah-Tafti et al., 2011).
Photovoltaic Efficiency and Molecular Docking
Further applications include the use of benzothiazolinone acetamide analogs in dye-sensitized solar cells (DSSCs). Spectroscopic and quantum mechanical studies alongside photovoltaic efficiency modeling have demonstrated the potential of these compounds as photosensitizers in DSSCs due to their good light harvesting efficiency and favorable energy levels for electron injection. Molecular docking studies have also been used to investigate the interaction of these compounds with biological targets, such as Cyclooxygenase 1 (COX1), revealing insights into their binding affinities and potential therapeutic applications (Y. Mary et al., 2020).
Antimicrobial Activity
The development of novel N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamides and acetamides has explored their potential as antimicrobial agents. These studies have synthesized a series of compounds and evaluated their activity against a range of bacterial and fungal species, finding some compounds with potent antimicrobial properties. This highlights the versatility of the benzothiazole core in developing new treatments for infectious diseases (M. Incerti et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O4S/c17-12-7-5-11(6-8-12)9-18-15(20)10-19-16(21)13-3-1-2-4-14(13)24(19,22)23/h1-8H,9-10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUGUYQPRJRMWKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.